Cas no 438-25-5 (2,4-Heptanedione,3-ethyl-1,1,1-trifluoro-)
438-25-5 structure
Product Name:2,4-Heptanedione,3-ethyl-1,1,1-trifluoro-
CAS No:438-25-5
MF:C9H13F3O2
MW:210.193533658981
CID:335126
PubChem ID:238422
Update Time:2025-04-19
2,4-Heptanedione,3-ethyl-1,1,1-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Heptanedione,3-ethyl-1,1,1-trifluoro-
- 3-ethyl-1,1,1-trifluoro-heptane-2,4-dione
- 3-ethyl-1,1,1-trifluoroheptane-2,4-dione
- 3-Aethyl-1,1,1-trifluor-heptan-2,4-dion
- AC1L60YB
- AC1Q4I2S
- AG-K-92331
- AR-1F3024
- CTK4I7796
- NSC42766
- SCHEMBL19317196
- NSC-42766
- DTXSID60285775
- 438-25-5
- BHQIXRJKTWWITR-UHFFFAOYSA-N
-
- Inchi: 1S/C9H13F3O2/c1-3-5-7(13)6(4-2)8(14)9(10,11)12/h6H,3-5H2,1-2H3
- InChI Key: BHQIXRJKTWWITR-UHFFFAOYSA-N
- SMILES: FC(C(C(C(CCC)=O)CC)=O)(F)F
Computed Properties
- Exact Mass: 210.08679
- Monoisotopic Mass: 210.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.117
- Boiling Point: 205.1°Cat760mmHg
- Flash Point: 66.8°C
- Refractive Index: 1.386
- PSA: 34.14
- LogP: 2.51320
2,4-Heptanedione,3-ethyl-1,1,1-trifluoro- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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